Cas no 220430-82-0 (2',4-Dihydroxy-3-methoxychalcone)

• Product Name: 2',4-Dihydroxy-3-methoxychalcone
• CAS No: 220430-82-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD03788903
• CID: 92477
• PubChem ID: 5973690
• Update Time: 2025-06-07

2',4-Dihydroxy-3-methoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2',4-Dihydroxy-3-methoxychalcone
• 3-(4-hydroxy-3-methoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 2',4'-dihydroxy-3-O-methylchalcone
• 2A'A inverted exclamation markA'A,4-DIHYDROXY-3-METHOXYCHALCONE
• 4,2A'A inverted exclamation markA'A-DIHYDROXY-3-METHOXYCHALCONE
• 4,2'-DIHYDROXY-3-METHOXYCHALCONE
• MFCD03788903
• (2E)-3-(4-hydroxy-3-methoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• SCHEMBL3396591
• NSC 94615
• (E)-3-(4-hydroxy-3-methoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 4,2'-Dihydroxy-3-methoxychalcone, AldrichCPR
• AS-72458
• 2-Propen-1-one, 3-(4-hydroxy-3-methoxyphenyl)-1-(2-hydroxyphenyl)-
• BDBM50042983
• 2',4-dihydroxy-3-methoxy-chalcone
• CS-0359545
• CHEMBL130640
• 3-(4-hydroxy-3-methoxyphenyl)-1-(2-hydroxyphenyl)-2-propen-1-one
• AG-690/15427086
• 220430-82-0
• NGQQEEYHKPKSER-SOFGYWHQSA-N
• 3-(4-Hydroxy-3-methoxy-phenyl)-1-(2-hydroxy-phenyl)-propenone
• AKOS027320151

• MDL： MFCD03788903
• Inchi： 1S/C16H14O4/c1-20-16-10-11(7-9-15(16)19)6-8-14(18)12-4-2-3-5-13(12)17/h2-10,17,19H,1H3/b8-6+
• InChI Key： NGQQEEYHKPKSER-SOFGYWHQSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(C2C=CC=CC=2O)=O)=C1)O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 127-129°C
• Boiling Point: 488.5±37.0 °C at 760 mmHg
• Flash Point: 184.5±20.0 °C
• PSA: 66.76000
• LogP: 3.00250
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2',4-Dihydroxy-3-methoxychalcone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones